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Compound Name:
1,3-Benzenedisulfonic acid, 4-

formyl-

Cat. No.: B1205483 Get Quote

An In-depth Technical Guide on 4-Formyl-1,3-
Benzenedisulfonic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, characteristics, and

potential applications of 4-formyl-1,3-benzenedisulfonic acid. The information is curated for

professionals in research and drug development, with a focus on presenting clear, actionable

data and methodologies.

Core Properties and Characteristics
4-Formyl-1,3-benzenedisulfonic acid, also known as 2,4-disulfobenzaldehyde, is an aromatic

organic compound characterized by a benzene ring substituted with a formyl group and two

sulfonic acid groups. This unique combination of functional groups imparts specific chemical

properties that make it a valuable reagent in various synthetic applications.

Chemical and Physical Properties
The key chemical and physical properties of 4-formyl-1,3-benzenedisulfonic acid and its

commonly available disodium salt are summarized in the tables below. These tables provide a

clear comparison of the quantitative data for easy reference.
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Table 1: Properties of 4-Formyl-1,3-Benzenedisulfonic Acid

Property Value

Molecular Formula C₇H₆O₇S₂

Molecular Weight 266.25 g/mol [1]

CAS Number 88-39-1[1]

Appearance White to light yellow crystalline solid[2]

Solubility Soluble in water[2]

Predicted Density ~1.8 g/cm³[1]

Predicted Boiling Point 495.89 °C[1]

Predicted Melting Point 210.68 °C[1]

Table 2: Properties of 4-Formyl-1,3-Benzenedisulfonic Acid Disodium Salt Hydrate

Property Value

Molecular Formula C₇H₄Na₂O₇S₂ · xH₂O

Molecular Weight 310.21 g/mol (anhydrous basis)[3][4]

CAS Number 207291-88-1 (hydrate)[3][4]

Appearance Powder, crystals, or chunks[4]

Solubility Soluble in water

Storage Temperature Room temperature[4]

Synonyms
For comprehensive literature searches and material sourcing, it is important to be aware of the

various synonyms for this compound.

Table 3: Common Synonyms
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Synonym

2,4-Disulfobenzaldehyde[2]

Benzaldehyde-2,4-disulfonic acid[2]

4-Formylbenzene-1,3-disulfonic acid[2]

4-Formyl-1,3-disulfobenzene[2]

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 4-formyl-1,3-

benzenedisulfonic acid is not readily available in the reviewed literature, a plausible synthetic

route can be inferred from established organic chemistry reactions. The synthesis would likely

involve two key steps: the disulfonation of a suitable benzene derivative followed by

formylation.

Hypothetical Synthesis Workflow
The following diagram illustrates a potential workflow for the synthesis of 4-formyl-1,3-

benzenedisulfonic acid.
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Hypothetical Synthesis Workflow

Starting Material

Disulfonation

Oxidation

Purification

Toluene

Reaction with Fuming Sulfuric Acid (Oleum)

Step 1

Toluene-2,4-disulfonic Acid

Oxidation of Methyl Group (e.g., with MnO2 in H2SO4)

Step 2

4-Formyl-1,3-benzenedisulfonic Acid

Purification via Recrystallization or Chromatography

Step 3

Pure 4-Formyl-1,3-benzenedisulfonic Acid
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Caption: A logical workflow for the synthesis of 4-formyl-1,3-benzenedisulfonic acid.

Experimental Considerations
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Sulfonation: The sulfonation of aromatic compounds is a standard electrophilic aromatic

substitution. The use of fuming sulfuric acid (oleum) is common for introducing multiple

sulfonic acid groups.

Formylation: The introduction of a formyl group onto a deactivated ring, such as one bearing

two sulfonic acid groups, can be challenging. A potential method is the oxidation of a pre-

existing methyl group, as suggested in a historical patent for a related compound.

Purification: A patent for the purification of the disodium salt of 4-formyl-1,3-

benzenedisulfonic acid suggests that recrystallization is a viable method to remove inorganic

impurities and structurally related byproducts.

Chemical Reactivity and Applications
The chemical reactivity of 4-formyl-1,3-benzenedisulfonic acid is dominated by the aldehyde

functional group, which readily undergoes reactions with nucleophiles. The sulfonic acid groups

are strong acids and are typically present as their conjugate bases (sulfonates) under neutral

or basic conditions.

Reactivity Profile
The aldehyde group is susceptible to nucleophilic attack, allowing for a variety of chemical

transformations.
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Reactivity of the Formyl Group

Reactions with Nucleophiles

Reaction Products

4-Formyl-1,3-benzenedisulfonic Acid

Primary Amines (R-NH2)

Condensation

Hydrazine Derivatives (R-NHNH2)

Condensation

Hydroxylamine (NH2OH)

Condensation

Schiff Base (Imine) Hydrazone Oxime

Click to download full resolution via product page

Caption: Common reactions of the formyl group with various nucleophiles.

Key Applications
Dye Intermediate: This compound serves as a precursor in the synthesis of various dyes. For

example, it is used in the production of Food Blue 3 and Acid Red 52 through condensation

reactions with N,N-diethylbenzenamine and 3-(diethylamino)phenol, respectively[5].

Proteomics Research: The disodium salt of 4-formyl-1,3-benzenedisulfonic acid is utilized as

a biochemical for proteomics research[6]. A related compound, 4-formyl-benzenesulfonic

acid (FBSA), has been employed for the N-terminal chemical derivatization of peptides to

enhance their analysis by mass spectrometry[7].

Polymer Chemistry: The disodium salt hydrate is used in the synthesis of polymer electrolyte

membranes, which are critical components of electrochemical devices[3][4].

Diagnostic Assays: It finds application in the manufacturing of diagnostic assays, particularly

in hematology and histology[4].
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Spectral Data
Detailed spectral analysis is crucial for the identification and characterization of 4-formyl-1,3-

benzenedisulfonic acid. While a comprehensive set of interpreted spectra is not readily

available in the public domain, the following provides an overview of expected spectral

features.

Mass Spectrometry
The mass spectrum of the related compound 2-formyl benzene sulfonate shows a

characteristic loss of SO₂ and CO, resulting in a protonated benzene ring. A similar

fragmentation pattern would be expected for 4-formyl-1,3-benzenedisulfonic acid, with

sequential loss of the sulfonyl and formyl groups.

Biological Activity
Currently, there is a notable lack of publicly available data on the specific biological activity,

including cytotoxicity or involvement in signaling pathways, of 4-formyl-1,3-benzenedisulfonic

acid. General studies on aromatic sulfonic acids indicate that their toxicity can vary widely

depending on the other substituents on the aromatic ring. Some sulfonated aromatic amines

have been shown to be poorly biodegradable. Further research is required to elucidate the

specific biological effects of this compound.

Safety and Handling
The disodium salt of 4-formyl-1,3-benzenedisulfonic acid is classified as a warning-level

hazard. It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335)[3][4].

Table 4: Hazard and Precautionary Statements
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Code Statement

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray

P280
Wear protective gloves/protective clothing/eye

protection/face protection

P302+P352 IF ON SKIN: Wash with plenty of water

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust

mask, should be used when handling this compound. It should be stored in a well-ventilated

area.

Conclusion
4-Formyl-1,3-benzenedisulfonic acid is a versatile chemical intermediate with established

applications in the synthesis of dyes, polymers, and as a reagent in proteomics. Its reactivity is

primarily centered around the formyl group, which allows for a range of derivatization reactions.

While a detailed experimental protocol for its synthesis is not readily available, it can be

conceptually designed based on standard aromatic substitution and oxidation reactions. A

significant gap in the current knowledge is the lack of data on its biological activity, which

warrants further investigation, especially for any potential applications in drug development.

Researchers and scientists are advised to handle this compound with appropriate safety

precautions due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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